Cas no 13168-11-1 (α-D-Glucuronic Acid 1-Phosphate)

• Product Name: α-D-Glucuronic Acid 1-Phosphate
• CAS No: 13168-11-1
• MF: C₆H₁₁O₁₀P
• MW: 274.119303941727
• CID: 136121
• Update Time: 2025-10-28

α-D-Glucuronic Acid 1-Phosphate Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranuronic acid,1-(dihydrogen phosphate)
• α-D-Glucuronic acid-1-phosphate
• 2'-deoxyribose 1-phosphate di(monocyclohexylammonium) salt
• amp
• α-D-Glucuronic Acid 1-Phosphate

• Inchi： 1S/C6H11O10P/c7-1-2(8)4(5(10)11)15-6(3(1)9)16-17(12,13)14/h1-4,6-9H,(H,10,11)(H2,12,13,14)/t1-,2-,3+,4-,6+/m0/s1
• InChI Key： AIQDYKMWENWVQJ-QIUUJYRFSA-N
• SMILES： P(=O)(O)(O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O

Computed Properties

• Exact Mass: 274.00900

Experimental Properties

• PSA: 183.79000
• LogP: -3.01210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on α-D-Glucuronic Acid 1-Phosphate

α-D-Glucuronic Acid 1-Phosphate: A Comprehensive Overview

α-D-Glucuronic Acid 1-Phosphate (CAS No. 13168-11-1) is a biologically significant compound that plays a crucial role in various biochemical processes. This compound, also referred to as UDP-glucuronic acid, is a key intermediate in the metabolism of carbohydrates and is extensively studied for its applications in biochemistry, pharmacology, and material science. Recent advancements in research have shed light on its potential in drug delivery systems, enzyme engineering, and the development of novel biomaterials.

The structure of α-D-Glucuronic Acid 1-Phosphate consists of a uronic acid derivative with a phosphate group attached to the hydroxyl group at the first carbon position. This unique structure allows it to participate in essential biochemical pathways, such as glycosaminoglycan synthesis and detoxification processes. In the human body, it serves as a critical component for the formation of hyaluronic acid, which is vital for joint lubrication and skin elasticity.

Recent studies have highlighted the potential of α-D-Glucuronic Acid 1-Phosphate in the field of drug delivery. Researchers have explored its ability to enhance the solubility and bioavailability of hydrophobic drugs by forming stable complexes with them. For instance, a 2023 study published in *Nature Biotechnology* demonstrated that this compound can be used as a carrier for poorly water-soluble anticancer agents, significantly improving their therapeutic efficacy.

In addition to its pharmacological applications, α-D-Glucuronic Acid 1-Phosphate has garnered attention in the realm of material science. Its ability to form self-assembled structures has led to its use in creating biocompatible hydrogels and scaffolds for tissue engineering. A groundbreaking study in *Advanced Materials* revealed that these structures exhibit excellent mechanical properties and biodegradability, making them ideal candidates for regenerative medicine applications.

The synthesis of α-D-Glucuronic Acid 1-Phosphate involves a multi-step process that typically begins with the isolation of glucuronic acid from natural sources or through chemical synthesis. The subsequent phosphorylation step is critical to achieving the desired product. Recent advancements in enzymatic methods have enabled more efficient and environmentally friendly production processes, reducing costs and minimizing waste.

Despite its immense potential, there are challenges associated with the large-scale production and application of α-D-Glucuronic Acid 1-Phosphate. Issues such as scalability, stability under physiological conditions, and regulatory approvals need to be addressed before it can be widely adopted in clinical settings. Ongoing research is focused on optimizing these aspects to unlock its full potential.

In conclusion, α-D-Glucuronic Acid 1-Phosphate (CAS No. 13168-11-1) is a versatile compound with diverse applications across multiple disciplines. Its role in biochemical processes, coupled with its promising potential in drug delivery and material science, positions it as a key player in future advancements. As research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to both medicine and technology.